2-Ethylpyrazine 2-Ethylpyrazine Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or fried potato, bread, roasted peanuts, and cooked shrimp, as well as cocoa, coffee, and tea. It has a musty, nutty, buttery, peanut odor and a chocolate-peanut taste. It has a role as a fragrance, a flavouring agent and a Maillard reaction product.
2-Ethylpyrazine is a natural product found in Camellia sinensis, Perilla frutescens, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 13925-00-3
VCID: VC21091299
InChI: InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3
SMILES: CCC1=NC=CN=C1
Molecular Formula: C6H8N2
Molecular Weight: 108.14 g/mol

2-Ethylpyrazine

CAS No.: 13925-00-3

Cat. No.: VC21091299

Molecular Formula: C6H8N2

Molecular Weight: 108.14 g/mol

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2-Ethylpyrazine - 13925-00-3

Specification

Description Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or fried potato, bread, roasted peanuts, and cooked shrimp, as well as cocoa, coffee, and tea. It has a musty, nutty, buttery, peanut odor and a chocolate-peanut taste. It has a role as a fragrance, a flavouring agent and a Maillard reaction product.
2-Ethylpyrazine is a natural product found in Camellia sinensis, Perilla frutescens, and other organisms with data available.
CAS No. 13925-00-3
Molecular Formula C6H8N2
Molecular Weight 108.14 g/mol
IUPAC Name 2-ethylpyrazine
Standard InChI InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3
Standard InChI Key KVFIJIWMDBAGDP-UHFFFAOYSA-N
SMILES CCC1=NC=CN=C1
Canonical SMILES CCC1=NC=CN=C1
Boiling Point 152.00 to 153.00 °C. @ 760.00 mm Hg

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